Cas no 561005-11-6 (2-cyano-3-(5-methylthiophen-2-yl)-N-(propan-2-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(5-methylthiophen-2-yl)-N-(propan-2-yl)prop-2-enamide
• CAS No: 561005-11-6
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 5456032
• PubChem ID: 7515914
• Update Time: 2025-05-20

2-cyano-3-(5-methylthiophen-2-yl)-N-(propan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2737459882
• EN300-26578248
• AKOS001097912
• (E)-2-cyano-3-(5-methylthiophen-2-yl)-N-propan-2-ylprop-2-enamide
• 561005-11-6
• 2-cyano-3-(5-methylthiophen-2-yl)-N-(propan-2-yl)prop-2-enamide
• 2-Cyano-N-(1-methylethyl)-3-(5-methyl-2-thienyl)-2-propenamide

• Inchi： 1S/C12H14N2OS/c1-8(2)14-12(15)10(7-13)6-11-5-4-9(3)16-11/h4-6,8H,1-3H3,(H,14,15)
• InChI Key： MWOITDLWYIJALM-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C(C#N)=CC1SC(C)=CC=1

Computed Properties

• Exact Mass: 234.08268425g/mol
• Monoisotopic Mass: 234.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 437.2±45.0 °C(Predicted)
• pka: 11.40±0.46(Predicted)

Additional information on 2-cyano-3-(5-methylthiophen-2-yl)-N-(propan-2-yl)prop-2-enamide

Introduction to CAS No. 561005-11-6: 2-Cyano-3-(5-Methylthiophen-2-Yl)-N-(Propan-2-Yl)Prop-2-Enamide

The compound CAS No. 561005-11-6, also known as 2-cyano-3-(5-methylthiophen-2-yl)-N-(propan-2-yl)prop-2-enamide, is a complex organic molecule with a unique structure that has garnered attention in various fields of research. This compound belongs to the class of enamides, which are known for their versatile chemical properties and potential applications in drug design, material science, and organic synthesis.

The molecular structure of this compound is characterized by a central propenamide backbone, with a cyano group at the 2-position and a substituted thiophene moiety at the 3-position. The thiophene ring is further substituted with a methyl group at the 5-position, which introduces additional electronic and steric effects into the molecule. The presence of an isopropyl group attached to the nitrogen atom of the amide further enhances the compound's structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in medicinal chemistry, particularly in the development of bioactive molecules with specific pharmacological properties. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition, where its enamide functionality plays a critical role in coordinating metal centers. Additionally, the thiophene moiety has been shown to contribute to enhanced bioavailability and stability in physiological environments.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitutions, cyclizations, and amide bond formations. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels. Such advancements in synthetic methodology have made this compound more accessible for further research and development.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of this compound. These analytical tools provide critical insights into its molecular integrity and functional group distribution, ensuring its reliability for downstream applications.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its therapeutic potential. By modifying substituents on the thiophene ring or adjusting the amide functionality, scientists aim to achieve better solubility, permeability, and metabolic stability without compromising its bioactivity.

In conclusion, CAS No. 561005-11-6 represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery, material science, and organic synthesis. As research continues to unfold, this compound is expected to contribute significantly to advancing our understanding of complex molecular systems and their practical applications.